Cas no 5470-11-1 (Hydroxylamine hydrochloride)

• Product Name: Hydroxylamine hydrochloride
• CAS No: 5470-11-1
• MF: ClH₄NO
• MW: 69.4908590316772
• MDL: MFCD00051089
• CID: 45942
• PubChem ID: 354333550
• Update Time: 2025-07-30

Hydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine hydrochloride
• Oxammonium hydrochloride
• Hydroxylamine HCL
• Hydroxylammonium chloride
• OXAMMONIUM HCL
• hydroxyaminehydrochloride
• hydroxylaminechloride
• hydroxylaminechloride(1:1)
• Oxammionium
• HYDROXYAMMONIUM CHLORIDE
• ACS
• HCL SOLUTION
• HYDROXYLAMINE
• HydroxylaMMoniuM chloride
• Hydroxyamine hydrochloride
• HYDROXYLAMINE, HYDROCHLORIDE
• hydroxyamine HCl
• Oxammonium HCI
• hydroxylamine.HCl
• Hydroxylamine-HCl
• hydroxyl amine HCl
• NH2OH hydrochloride
• Hydroxylamine chloride (1:1)
• hydroxyamine HCl salt
• Hydroxylamine hydrochloride, 97%
• Hydroxylamine hydrochloride, 99+%
• Hydroxylamine hydrochloride, ACS reagent
• HONH2HCl
• hydroxylamine HCl salt
• hydroxylamine-H
• Hydroxylaminehydrochlorid
• HydroxyLamine-Hydrochioride
• HYDROXYLAMMONIUM CHLORIDE REAGENT (ACS), LOW MERCURY
• HYDROXYLAMMONIUM CHLORIDE SOLUTION 50% AQUEOUS W/V
• N-hydroxylamine hydrochloride
• Hydroxylarnine hydrochloride
• hydroxyl amine-hydrochloride
• CCG-221941
• Hydroxyamine (hydrochloride)
• HCl H2NOH
• HYDROXYLAMINE HYDROCHLORIDE [MI]
• Hydroxylamine hydrochloride, ACS reagent, 98.0%
• hydroxyamine hydrochloride salt
• Hydroxylamine hydrochloride ACS grade
• CHEBI:5807
• NSC-26250
• hydroxylamine monohydrogen chloride
• Hydroxylamine hydrochloride, p.a., ACS reagent, reag. ISO, reag. Ph. Eur., 99.0%
• H2NOH HCl
• Hydroxylamine hydrogenchloride
• BCP29537
• Hydroxylamine hydrochloride, 99.0%
• hydroxyl amine hydro chloride
• hydroxylamine monohydrochloride
• hydroxyamine hydrogen chloride
• H2N-OH.HCl
• HONH2.HCl
• hydroxylamine.hydrochloride
• Hydroxylaminium chloride
• hydroxilamine hydrochloride
• hydroxilamine hyrochloride
• Hyroxylamine hydrochloride
• Chloride, Hydroxylammonium pound>>Hydrochloride, Hydroxylamine
• J-521474
• Hydroxylamine-d3 deuteriochloride
• Hydroxyamine.hydrochloride
• H2NOH.HCl
• N-hydroxylamine hydrochloride salt
• hydroxylamine-hydrochloride
• Hydroxylamine hydrochloride, >=97.0%, suitable for determination of toxic metals
• amine-N-oxide hydro-chloride
• hydroxylamine hydrochloric acid
• hydroxylamine hydrogen chloride
• hydroxylamine hydochloride
• AMY3592
• hydroxylamine-HCl salt
• Hydroxylamine hydrochloride, >=99.9995% (metals basis)
• NH2-OH.HCl
• HONH2-HCl
• MFCD00051089
• Hydroxylamine hydrochloride, AR, >=99%
• hydroxylaminhydrochloride
• 5X4ZA62Z4Q
• NCGC00094004-01
• A852552
• Hydroxylamine hydrochloride, JIS special grade, >=98.0%
• amino alcohol HCl salt
• hydroxyamine-hydrochloride
• hydroxylamine hydrochlorid
• CS-0015850
• hydroxylamine hydrochloride salt
• hydroxylamin hydrochloride
• HY-Y0882
• hydroxyamine monohydrochloride
• SR-01000075156-1
• hydroxylamine;hydrochloride
• SR-01000075156
• Hydroxylamine hydrochloride, 99.999% trace metals basis
• LP00637
• FT-0627151
• NCGC00261322-01
• hydroxylamme hydrochloride
• hydroxylamine hydrocloride
• hydroxyl amine hydrochloride
• HYDROXYLAMINE CHLOROHYDRATE
• WTDHULULXKLSOZ-UHFFFAOYSA-N
• hydroxylamin-hydrochloride
• H1581
• hydroxy lamine hydrochloride
• hydroxy-amine hydrochloride
• hydrochloric acid hydroxylamine
• NH2OH.HCl
• Hydroxylamine hydrochloride, SAJ first grade, >=95.0%
• H2NOH-HCl
• WLN: ZQ &GH
• s5547
• hydroxylaminehydrochloride
• NH2OH-HCl
• D78016
• NH2OH HCl
• H 9876
• HYDROXYLAMINE HCL [INCI]
• hydroxylamine hydrochlorde
• hydoxylamine hydrochloride
• Hydroxylamine hydrochloride, 99.995% trace metals basis
• N-hydroxyamine HCl salt
• Hydroxylamine hydrochloride, purum p.a., >=98.0% (RT)
• Tox21_500637
• BP-12832
• hydroxyiamine hydrochloride salt
• Hydroxylamine hydrochloride, ReagentPlus(R), 99%
• Hydroxylamine hydrochloride, LR, >=98%
• AKOS015848378
• 5470-11-1
• EU-0100637
• hydroxylamine hydrochloric acid salt
• hydroxyl-amine hydrochloride
• hydroxylamine hyrochloride
• Hydroxylamine hydrochloride, puriss. p.a., ACS reagent, >=99.0% (RT)
• Hydroxylamine. hydrochloride
• Hydroxylamine hydrochloride, p.a., ACS reagent, 99.0%
• hydroxyl ammonium chloride
• EPA Method 1631, Hydroxylamine Hydrochloride, 2 x 6g
• Hydroxyamine Hydrochloride; Hydroxyammonium Chloride; Hydroxylamine Chloride; Hydroxylamine Chlorohydrate; Hydroxylammonium Chloride; Oxammonium Hydrochloride
• 226-798-2
• FH34577

• MDL： MFCD00051089
• Inchi： 1S/ClH.H3NO/c;1-2/h1H;2H,1H2
• InChI Key： WTDHULULXKLSOZ-UHFFFAOYSA-N
• SMILES： Cl.ON
• BRN： 3539763

Computed Properties

• Exact Mass: 68.99810
• Monoisotopic Mass: 68.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Colorless monoclinic columnar crystals
• Density: 1.67 g/mL at 25 °C(lit.)
• Melting Point: 155-157 °C (dec.) (lit.)
• Boiling Point: 56.5℃ (760 mmHg)
• Flash Point: 152
• PH: 2.5-3.5 (25℃, 50mg/mL in H2O)
• Solubility: 470g/l
• Water Partition Coefficient: 560 g/L (20 ºC)
• Stability/Shelf Life: Substances to be avoided include strong oxidizing agents. Heating above 115 C may cause explosion; do not store above 65C. Moisture and air sensitive.
• PSA: 46.25000
• LogP: 0.83660
• Merck: 4828
• Sensitiveness: Hygroscopic
• Solubility: Soluble in hot water, alcohol, glycerol, insoluble in ether.
• Vapor Pressure: No data available

Hydroxylamine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H290,H302,H312,H315,H317,H319,H351,H373,H400
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2923 8/PG 2
• WGK Germany：3
• Hazard Category Code： 2-21/22-36/38-40-43-48/22-50
• Safety Instruction： S22-S24-S37-S61
• FLUKA BRAND F CODES：21
• RTECS：NC3675000
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R36/38; R43; R48/22; R50
• Packing Group：III
• Hazard Level：8
• HazardClass：8,6.1
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in mice: 408 mg/kg (Riemann)
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD105730)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal halides

Additional information on Hydroxylamine hydrochloride

Hydroxylamine Hydrochloride: A Comprehensive Overview

Hydroxylamine hydrochloride, with the CAS number 5470-11-1, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as hydroxylamine HCl, is widely recognized for its role in organic synthesis, biochemistry, and analytical chemistry. Recent advancements in its synthesis and application have further solidified its importance in modern research.

The chemical structure of hydroxylamine hydrochloride consists of a hydroxylamine group (-NH2OH) combined with a hydrochloric acid (HCl) molecule. This combination results in a white crystalline solid that is highly soluble in water. Its molecular formula is C1H5N3O, and it has a molar mass of approximately 73.46 g/mol. The compound's stability under various conditions has been extensively studied, making it suitable for use in diverse environments.

One of the most notable applications of hydroxylamine hydrochloride is in the synthesis of hydrazones, which are critical intermediates in the production of pharmaceuticals and agrochemicals. Recent research has highlighted its role in the development of novel drug delivery systems, where it serves as a key reagent in the formation of bioactive molecules. For instance, studies have demonstrated its effectiveness in synthesizing antitumor agents and antibiotics, underscoring its potential in the medical field.

In the realm of biochemistry, hydroxylamine hydrochloride has been employed as a reducing agent in various enzymatic reactions. Its ability to selectively reduce disulfide bonds makes it invaluable in protein chemistry, particularly in the study of enzyme mechanisms and structural biology. Recent breakthroughs have leveraged this property to investigate complex protein interactions, paving the way for new insights into cellular processes.

The use of hydroxylamine hydrochloride in analytical chemistry is another area where its versatility shines. It is commonly used as a developer in thin-layer chromatography (TLC) and as a reagent in spectrophotometric assays. Researchers have recently explored its application in the detection of trace metals and organic pollutants, enhancing its utility in environmental monitoring and quality control processes.

The synthesis of hydroxylamine hydrochloride has also seen significant advancements. Traditional methods involve the reaction of ammonia with nitrous acid, but modern techniques now incorporate catalytic hydrogenation and electrochemical methods to improve yield and purity. These innovations have not only streamlined production but also reduced environmental impact, aligning with current sustainability goals.

In conclusion, hydroxylamine hydrochloride, CAS No. 5470-11-1, remains a cornerstone compound in various scientific disciplines due to its unique chemical properties and wide-ranging applications. As research continues to uncover new uses and optimize existing processes, this compound will undoubtedly play an even more pivotal role in shaping future advancements across industries.